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Compound of Interest

Compound Name: eCF309

Cat. No.: B607265

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of eCF309, a potent and
selective mTOR inhibitor, in Western Blotting applications. The information is intended to guide
researchers in accurately determining the effective working concentration of eCF309 and
assessing its impact on the mTOR signaling pathway.

Introduction

eCF309 is a cell-permeable small molecule inhibitor of the mammalian target of rapamycin
(mTOR).[1][2][3] mTOR is a serine/threonine protein kinase that forms two distinct protein
complexes, mTORC1 and mTORC2, which are central regulators of cell growth, proliferation,
metabolism, and survival.[1][2] Dysregulation of the mTOR signaling pathway is implicated in
various diseases, including cancer. eCF309 exhibits potent inhibitory activity against both
MTORC1 and mTORC2.[1][2] Western Blotting is a key immunoassay used to detect and
guantify changes in protein expression and phosphorylation status, making it an essential tool
for evaluating the efficacy of inhibitors like eCF309.

Quantitative Data Summary

The following table summarizes the key quantitative data for eCF309 based on published
research. This information is critical for designing experiments to investigate its effects on the
MTOR pathway.
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Parameter Value Cell Line Source
In vitro IC50 (MTOR) 15 nM - [1112]
Cellular IC50 (mTOR
_ _ 10-15 nM MCF7 [1][2]
signaling)
Western Blot Working
_ 3-100 nM MCF7 [1]
Concentration Range
Concentration for
near-complete
30 nM MCF7 [1]

inhibition of MTOR
targets

Signaling Pathway

The diagram below illustrates the mTOR signaling pathway and the points of inhibition by
eCF309. As a potent inhibitor of mTOR, eCF309 blocks the phosphorylation of downstream
targets of both mTORC1 and mTORC2 complexes.
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1. Cell Culture & Treatment
(e.g., MCF7 cells)

A

/
2. Serum Starvation
(24h, 0.1% FBS)
/
3. eCF309
(3-100 n i

A

M, 30 min)
Y

A

Treatment

4. Serum Stimulation
(1h, 10% FBS)
Y

5. Cell Lysis

4
6. Protein Quantification
(e.g., BCA Assay)

Y

7. SDS-PAGE

Y

8. Protein Transfer to Membrane
(e.g., PVDF)

Y

9. Blocking

Y

10. Primary Antibody Incubation
(e.g., anti-p-p70S6K, anti-p-S6, anti-p-AKT)

Y

E.l. Secondary Antibody IncubatiorD

Y
12. Detection
(e.g., Chemiluminescence)
Y

13. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

